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Compound of Interest

Compound Name: 4-Hexen-3-one

Cat. No.: B1236432 Get Quote

An In-Depth Technical Guide to 2,2'-Methylenebis(6-tert-butyl-4-methylphenol) (CAS No. 119-

47-1)

This guide provides a comprehensive overview of the physical and chemical properties,

synthesis, and potential biological activities of 2,2'-Methylenebis(6-tert-butyl-4-methylphenol), a

compound of interest to researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
2,2'-Methylenebis(6-tert-butyl-4-methylphenol) is a synthetic antioxidant. Its primary function is

to inhibit oxidation and is used in various industrial applications. The physical and chemical

properties are summarized below.
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Property Value

CAS Number 119-47-1

Molecular Formula C23H32O2

Molecular Weight 340.50 g/mol

Appearance White powder[1]

Odor Slight phenol odor[1]

Melting Point 123-127 °C[1][2][3][4]

Boiling Point 428.6 ± 40.0 °C at 760 mmHg[2]

Density 1.04-1.07 g/cm³[1][5]

Solubility
Soluble in oxygen and aromatic solvents.[5][6]

Practically insoluble in water.[7]

Vapor Pressure <1 hPa[7]

Flash Point 185 °C[5][7]

Autoignition Temp. 350 °C[7]

LogP 6.25[5]

Experimental Protocols
Synthesis of 2,2'-Methylenebis(6-tert-butyl-4-
methylphenol)
A common method for the synthesis of this compound involves the reaction of 2,6-di-tert-butyl-

4-methylphenol with methylal in the presence of an acid catalyst.

Procedure:

220 g (1 g-mol) of 2,6-di-tert-butyl-4-methylphenol and 2.2 g of concentrated sulfuric acid are

charged into a reactor.[8]

The mixture is heated to 120 °C.[8]
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76 g (1.0 g-mol) of methylal is fed into the reactor over a period of 1 hour.[8]

The reaction mass is then processed to isolate the final product.[8]

Unreacted methylal and 2,6-di-tert-butyl-4-methylphenol can be recycled.[8]

This process yields 2,2'-Methylenebis(6-tert-butyl-4-methylphenol) with high purity.[8]

Biological Activity and Signaling
While primarily used as an industrial antioxidant, some studies have investigated the biological

effects of 2,2'-Methylenebis(6-tert-butyl-4-methylphenol). Research has explored its

toxicological profile, including acute, subchronic, and chronic toxicity in rats. There is also

evidence suggesting it may inhibit the sarcoplasmic and endoplasmic reticulum Ca2+ ATPase

(SERCA) pump.[2][3]

Hypothesized SERCA Pump Inhibition Pathway
The following diagram illustrates a simplified, hypothesized pathway of how 2,2'-

Methylenebis(6-tert-butyl-4-methylphenol) might interact with the SERCA pump, leading to

downstream cellular effects.
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Caption: Hypothesized pathway of SERCA pump inhibition.

Safety Information
2,2'-Methylenebis(6-tert-butyl-4-methylphenol) is classified with the GHS08 pictogram,

indicating it may pose health hazards.[7] It is suspected of damaging fertility.[9][10] Appropriate
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personal protective equipment, including gloves, eye shields, and a dust mask, should be used

when handling this compound. It should be stored in a locked, well-ventilated area.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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